Cas no 887580-96-3 (1-Azetidinecarboxylicacid, 3-[[2-(4-morpholinyl)ethyl]amino]-, 1,1-dimethylethyl ester)

• Product Name: 1-Azetidinecarboxylicacid, 3-[[2-(4-morpholinyl)ethyl]amino]-, 1,1-dimethylethyl ester
• CAS No: 887580-96-3
• MF: C₁₄H₂₇N₃O₃
• MW: 285.382483720779
• CID: 713285
• PubChem ID: 57355334
• Update Time: 2025-09-27

1-Azetidinecarboxylicacid, 3-[[2-(4-morpholinyl)ethyl]amino]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylicacid, 3-[[2-(4-morpholinyl)ethyl]amino]-, 1,1-dimethylethyl ester
• 1-BOC-3-(2-MORPHOLIN-4-YL-ETHYLAMINO)-AZETIDINE
• tert-butyl 3-(2-morpholin-4-ylethylamino)azetidine-1-carboxylate
• tert-Butyl 3-((2-morpholinoethyl)amino)azetidine-1-carboxylate
• 1-azetidinecarboxylic acid,3-[[2-(4-morpholinyl)ethyl]amino]-,1,1-dimethylethyl ester
• 887580-96-3
• tert-butyl 3-{[2-(morpholin-4-yl)ethyl]amino}azetidine-1-carboxylate
• AKOS012607097
• starbld0018736
• DTXSID50723055
• SB52055

• MDL： MFCD07785951
• Inchi： 1S/C14H27N3O3/c1-14(2,3)20-13(18)17-10-12(11-17)15-4-5-16-6-8-19-9-7-16/h12,15H,4-11H2,1-3H3
• InChI Key： QQXYWYPHOIXTJB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)NCCN1CCOCC1)=O

Computed Properties

• Exact Mass: 285.20524173g/mol
• Monoisotopic Mass: 285.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 54Ų

Additional information on 1-Azetidinecarboxylicacid, 3-[[2-(4-morpholinyl)ethyl]amino]-, 1,1-dimethylethyl ester

Comprehensive Overview of 1-Azetidinecarboxylicacid, 3-[[2-(4-morpholinyl)ethyl]amino]-, 1,1-dimethylethyl ester (CAS No. 887580-96-3)

The compound 1-Azetidinecarboxylicacid, 3-[[2-(4-morpholinyl)ethyl]amino]-, 1,1-dimethylethyl ester (CAS No. 887580-96-3) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring an azetidine core and a morpholinyl side chain, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in modulating biological pathways, particularly in the context of enzyme inhibition and receptor targeting.

One of the key reasons for the growing attention toward CAS No. 887580-96-3 is its relevance in the development of small-molecule therapeutics. The azetidine ring, a four-membered nitrogen-containing heterocycle, is known for its conformational rigidity and bioisosteric properties, which can enhance the pharmacokinetic profiles of drug candidates. Coupled with the morpholinyl moiety, this compound exhibits improved solubility and bioavailability, addressing common challenges in drug formulation.

In recent years, the demand for heterocyclic compounds like 1-Azetidinecarboxylicacid, 3-[[2-(4-morpholinyl)ethyl]amino]-, 1,1-dimethylethyl ester has surged, driven by advancements in medicinal chemistry and high-throughput screening. This compound is often explored in the context of central nervous system (CNS) disorders, inflammatory diseases, and cancer research. Its ability to interact with specific biological targets makes it a promising candidate for further investigation.

From a synthetic chemistry perspective, the tert-butyl ester group in this compound provides stability and facilitates further derivatization. This feature is particularly valuable in peptide mimetics and prodrug design, where protecting groups play a critical role in controlling reactivity. The compound's versatility is further highlighted by its compatibility with modern catalysis techniques, such as palladium-catalyzed cross-coupling and click chemistry, enabling efficient modifications for structure-activity relationship (SAR) studies.

Another area of interest is the compound's potential role in green chemistry initiatives. With increasing emphasis on sustainable synthesis, researchers are exploring eco-friendly routes to produce CAS No. 887580-96-3 using biocatalysts or microwave-assisted reactions. These methods not only reduce waste but also improve yield and selectivity, aligning with global trends toward environmentally responsible research practices.

For those searching for "azetidine derivatives in drug discovery" or "morpholine-containing compounds," this molecule serves as an excellent case study. Its structural features are frequently discussed in academic literature and patent filings, underscoring its importance in modern pharmaceutical innovation. Additionally, the compound's CAS No. 887580-96-3 is often referenced in databases like PubChem and Reaxys, making it a recognizable entity in the scientific community.

In summary, 1-Azetidinecarboxylicacid, 3-[[2-(4-morpholinyl)ethyl]amino]-, 1,1-dimethylethyl ester represents a compelling subject for researchers and industry professionals alike. Its multifaceted applications, from drug development to sustainable chemistry, position it as a compound of enduring relevance. As the field of precision medicine continues to evolve, this molecule is likely to play an increasingly prominent role in shaping future therapeutic breakthroughs.